Cas no 159650-65-4 (1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2))

1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2) structure
159650-65-4 structure
Product Name:1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
CAS No:159650-65-4
MF:C11H27Br3N2
MW:427.057481050491
CID:140848
PubChem ID:3081339
Update Time:2025-04-19

1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
    • 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium,dibromide
    • 1,3-Propanediaminium, N-(3-bromopropyl)-N,N,N',N',N'-pentamethyl-, dibromide
    • AC1MIWQF
    • N-(3-Bromopropyl)-N,N,N',N',N'-pentamethyl-1,3-propanediaminium dibromide
    • N-(3-Bromopropyl)-N,N,N'N',N'-pentamethyl-1,3-propanediammonium
    • Tap2-1,3-propanedi(ammonium bromide)
    • Tap2-Br
    • DTXSID90936147
    • N~1~-(3-Bromopropyl)-N~1~,N~1~,N~3~,N~3~,N~3~-pentamethylpropane-1,3-bis(aminium) dibromide
    • 159650-65-4
    • 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium;dibromide
    • Inchi: 1S/C11H27BrN2.2BrH/c1-13(2,3)9-7-11-14(4,5)10-6-8-12;;/h6-11H2,1-5H3;2*1H/q+2;;/p-2
    • InChI Key: XEIMZVIKPOLJES-UHFFFAOYSA-L
    • SMILES: BrCCC[N+](C)(C)CCC[N+](C)(C)C.[Br-].[Br-]

Computed Properties

  • Exact Mass: 396.7611
  • Monoisotopic Mass: 423.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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